Cas no 2137856-40-5 (1-Heptene, 4-(bromomethyl)-2-chloro-6-methyl-)

• Product Name: 1-Heptene, 4-(bromomethyl)-2-chloro-6-methyl-
• CAS No: 2137856-40-5
• MF: C₉H₁₆BrCl
• MW: 239.580341339111
• CID: 5287803
• Update Time: 2025-11-07

1-Heptene, 4-(bromomethyl)-2-chloro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Heptene, 4-(bromomethyl)-2-chloro-6-methyl-

• Inchi： 1S/C9H16BrCl/c1-7(2)4-9(6-10)5-8(3)11/h7,9H,3-6H2,1-2H3
• InChI Key： MZFMKTFZLDNRTN-UHFFFAOYSA-N
• SMILES： C=C(Cl)CC(CBr)CC(C)C

Additional information on 1-Heptene, 4-(bromomethyl)-2-chloro-6-methyl-

1-Heptene, 4-(bromomethyl)-2-chloro-6-methyl- (CAS No. 2137856-40-5)

1-Heptene, 4-(bromomethyl)-2-chloro-6-methyl- (CAS No. 2137856-40-5) is a versatile organic compound with a unique molecular structure that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound features a heptene backbone with functional groups that include a bromomethyl, chloro, and methyl substituents, making it a valuable intermediate for the synthesis of more complex molecules.

The molecular formula of 1-Heptene, 4-(bromomethyl)-2-chloro-6-methyl- is C₉H₁₇BrCl, and its molecular weight is approximately 233.69 g/mol. The presence of the bromomethyl group provides a reactive site for various chemical transformations, such as nucleophilic substitution reactions. The chloro and methyl substituents further enhance the compound's reactivity and selectivity in synthetic pathways.

In the pharmaceutical industry, 1-Heptene, 4-(bromomethyl)-2-chloro-6-methyl- has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its use in the development of anticancer agents and antiviral compounds. For instance, a research group at the University of California published a paper in the Journal of Medicinal Chemistry detailing how this compound can be used to synthesize a series of potent inhibitors of the SARS-CoV-2 main protease (M^pro). These inhibitors have demonstrated significant antiviral activity in vitro and are currently undergoing further evaluation for potential clinical applications.

Beyond pharmaceuticals, 1-Heptene, 4-(bromomethyl)-2-chloro-6-methyl- has also found applications in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced polymers and coatings. Researchers at the Massachusetts Institute of Technology have utilized this compound to develop novel polymer architectures with enhanced mechanical properties and thermal stability. These materials have potential applications in areas such as aerospace engineering and electronics.

In the realm of chemical synthesis, 1-Heptene, 4-(bromomethyl)-2-chloro-6-methyl- serves as a valuable building block for constructing complex organic molecules. Its reactivity has been leveraged in various synthetic strategies, including cross-coupling reactions and multicomponent reactions. A recent study published in Organic Letters described a highly efficient method for synthesizing biologically active natural products using this compound as a key intermediate. The method involves a cascade reaction sequence that combines multiple transformations into a single step, significantly reducing the overall synthetic complexity.

The physical properties of 1-Heptene, 4-(bromomethyl)-2-chloro-6-methyl- are also noteworthy. It is typically provided as a colorless liquid with a boiling point around 150°C at atmospheric pressure. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and toluene, making it easy to handle and process in laboratory settings. However, it should be stored under inert conditions to prevent degradation and ensure long-term stability.

Safety considerations are an important aspect when working with 1-Heptene, 4-(bromomethyl)-2-chloro-6-methyl-. While it is not classified as a hazardous material under current regulations, appropriate precautions should be taken to minimize exposure risks. This includes using personal protective equipment (PPE) such as gloves and goggles when handling the compound and ensuring adequate ventilation in the laboratory environment.

In conclusion, 1-Heptene, 4-(bromomethyl)-2-chloro-6-methyl- (CAS No. 2137856-40-5) is a multifaceted organic compound with a wide range of applications across various scientific disciplines. Its unique molecular structure and reactivity make it an essential tool for researchers and chemists working on cutting-edge projects in pharmaceuticals, materials science, and chemical synthesis. As ongoing research continues to uncover new possibilities for its use, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.